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Compound Name: 4-(3-Chlorophenyl)aniline
CAS No.: 5748-36-7
Cat. No.: B1597083

Get Quote

An In-depth Technical Guide to 4-(3-Chlorophenyl)aniline: Properties, Reactivity, and
Applications

Introduction

4-(3-Chlorophenyl)aniline is a bi-aryl amine derivative that serves as a pivotal structural motif
and versatile building block in modern organic synthesis. Characterized by an aniline ring
linked to a 3-chlorophenyl moiety, this compound's unique electronic and structural features
make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and
advanced materials. The presence of three key functional regions—the nucleophilic amino
group, the electron-rich aniline ring, and the chlorinated phenyl ring amenable to cross-coupling
reactions—provides a rich landscape for chemical modification. This guide offers a
comprehensive overview of its core physical and chemical properties, spectroscopic signature,
reactivity, and handling protocols, designed for researchers, chemists, and drug development
professionals who utilize such intermediates to construct complex molecular architectures.

Chemical Identity and Nomenclature
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Accurate identification is the foundation of all chemical research and development. 4-(3-
Chlorophenyl)aniline is cataloged under several identifiers across various chemical

databases.
Identifier Value
CAS Number 5748-36-7[1][2]
IUPAC Name 4-(3-chlorophenyl)aniline[1]
Molecular Formula C12H10CIN[1][2]
Molecular Weight 203.67 g/mol [1][2]
Canonical SMILES C1=CC(=CC(=C1)CI)C2=CC=C(C=C2)N
INChl Key OREQWMWYRYXCDF-UHFFFAOYSA-N

The hydrochloride salt form is also commonly available under CAS Number 811842-60-1, with
a molecular formula of C12H11CI2N and a molecular weight of 240.1 g/mol .[3][4]

Caption: 2D Structure of 4-(3-Chlorophenyl)aniline

Physicochemical Properties

The physical properties of 4-(3-Chlorophenyl)aniline dictate its handling, storage, and
reaction conditions. It is typically a solid at room temperature.

Property Value Source
Boiling Point 341.1 °C at 760 mmHg [1112]
Density 1.205 g/cm3 [11[2]
Flash Point 160.1 °C [1][2]

Not explicitly available, but
) ) related isomer 4-(4-
Melting Point B [5]
chlorophenyl)aniline melts at

134 °C.
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Solubility: As with many aniline derivatives, it is expected to have low solubility in water but
good solubility in organic solvents such as ethanol, methanol, and ethyl acetate.[6] The
hydrochloride salt exhibits higher solubility in aqueous media.

Spectroscopic Profile

Spectroscopic analysis is essential for confirming the identity and purity of 4-(3-
Chlorophenyl)aniline.

* 'H NMR Spectroscopy: The proton NMR spectrum is expected to show complex multiplets in
the aromatic region (approx. 6.5-7.5 ppm). The protons on the aniline ring will appear more
upfield compared to those on the chlorophenyl ring due to the electron-donating effect of the
amino group. The -NH2 protons typically appear as a broad singlet, the chemical shift of
which is dependent on solvent and concentration.

e 13C NMR Spectroscopy: The spectrum will display 12 distinct signals for the carbon atoms,
though some may overlap. The carbon attached to the nitrogen atom (C4) will be shifted
downfield, while the carbons on the chlorophenyl ring will show shifts influenced by the
electronegative chlorine atom.

« Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of its key functional
groups.[7]

o N-H Stretch: Two characteristic sharp peaks are expected in the 3300-3500 cm~1 region,
corresponding to the symmetric and asymmetric stretching of the primary amine.

o C=C Stretch: Aromatic ring stretching vibrations will appear in the 1450-1600 cm~1 region.

o C-N Stretch: A strong band around 1250-1350 cm~1 is indicative of the aryl amine C-N
bond.

o C-CI Stretch: A peak in the fingerprint region, typically around 700-800 cm~1, corresponds
to the C-ClI bond.

e Mass Spectrometry: The mass spectrum will show a molecular ion peak (M*) at m/z 203. A
characteristic (M+2) peak at m/z 205 with approximately one-third the intensity of the M+
peak will be present, confirming the presence of a single chlorine atom.
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Reactivity and Synthetic Utility

The reactivity of 4-(3-Chlorophenyl)aniline is governed by the interplay of its aniline and
chlorophenyl functionalities, making it a versatile synthetic intermediate.

4-(3-Chlorophenyl)aniline

N-Alkylation Buchwald-Hartwig Amination Halogenation
N-Acylation Suzuki Couplin Nitration
Diazotization ping Sulfonation
KeyReactive Sites
Aniline Moiety Chlorophenyl Moiety Aromatic Rings

(Nucleophilic Center) (Cross-Coupling Site) (Electrophilic Substitution)

Click to download full resolution via product page
Caption: Reactivity map of 4-(3-Chlorophenyl)aniline.

» Aniline Moiety: The lone pair of electrons on the nitrogen atom makes it a potent nucleophile
and a base. It readily undergoes N-alkylation and N-acylation reactions to form secondary or
tertiary amines and amides, respectively.[8] The amino group is also a strong activating,
ortho-, para-director for electrophilic aromatic substitution on the aniline ring.

o Chlorophenyl Moiety: The chlorine atom is a deactivating, ortho-, para-director for
electrophilic aromatic substitution on the second ring. More importantly, the C-Cl bond serves
as a handle for transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Heck,
and Buchwald-Hartwig aminations, allowing for the formation of new carbon-carbon or
carbon-nitrogen bonds.[8]

» Applications: This compound is a key precursor in synthesizing molecules with applications
in various fields.

o Pharmaceuticals: It is listed as a protein degrader building block, indicating its use in the
synthesis of Proteolysis Targeting Chimeras (PROTACS), a frontier in drug discovery.[3][4]
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o Agrochemicals: The chlorinated aniline motif is a common feature in herbicides and
pesticides.[8]

o Materials Science: It can be used as a monomer for creating specialized polymers and
dyes.[8]

lllustrative Experimental Protocol: N-Acetylation

To demonstrate the practical utility of 4-(3-Chlorophenyl)aniline, the following section details a
standard protocol for N-acetylation, a fundamental transformation for protecting the amino
group or synthesizing amide derivatives.

Objective: To synthesize N-(4-(3-chlorophenyl)phenyl)acetamide.

Materials and Reagents:

4-(3-Chlorophenyl)aniline

e Acetic Anhydride

» Pyridine (or another non-nucleophilic base)

¢ Dichloromethane (DCM) or Ethyl Acetate (EtOAc) as solvent

o Saturated sodium bicarbonate (NaHCOs3) solution

 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

o Standard laboratory glassware and magnetic stirrer
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Caption: Experimental workflow for N-acetylation.
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Step-by-Step Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1
equivalent of 4-(3-Chlorophenyl)aniline in DCM. Add 1.2 equivalents of pyridine. Cool the
mixture to 0 °C in an ice bath.

Reagent Addition: Slowly add 1.1 equivalents of acetic anhydride to the stirred solution
dropwise, ensuring the temperature remains low.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm
to room temperature. Stir for 2-4 hours or until Thin Layer Chromatography (TLC) analysis
indicates the complete consumption of the starting material.

Work-up: Quench the reaction by adding deionized water. Transfer the mixture to a
separatory funnel.

Extraction and Washing: Extract the aqueous layer with DCM (3x). Combine the organic
layers and wash sequentially with saturated NaHCOs solution (to remove excess acid) and
brine.

Drying and Concentration: Dry the organic layer over anhydrous Na2SOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable
solvent system (e.g., ethanol/water) or by flash column chromatography to yield the pure
amide product.

Characterization: Confirm the identity and purity of the product using NMR, IR, and Mass
Spectrometry.

Safety, Handling, and Toxicology

As a chlorinated aniline derivative, 4-(3-Chlorophenyl)aniline must be handled with care.
Aniline and its derivatives are known to be toxic.[9]

o Hazard Classification: While specific data for this exact isomer is limited, the class of
chloroanilines is generally classified as toxic. For example, 4-Chloroaniline is listed as:
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[e]

Toxic if swallowed, in contact with skin, or if inhaled (H301+H311+H331).[10]

o

May cause an allergic skin reaction (H317).[10]

[¢]

May cause cancer (H350).[10]

[¢]

Very toxic to aquatic life with long-lasting effects (H410).[10]

e GHS Pictograms (for 4-Chloroaniline): GHS06 (Skull and crossbones), GHS08 (Health
hazard), GHS09 (Environment).[9]

o Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume
hood. Wear appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles or a face shield.
o Alab coat.

» Handling: Avoid generating dust. Avoid contact with skin, eyes, and clothing.[11] Do not eat,
drink, or smoke when using this product.[12]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[4]

e Disposal: Dispose of waste in accordance with local, state, and federal regulations. Due to
its environmental toxicity, do not allow it to enter drains or waterways.[13]
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¢ 4-CHLOROANILINE.

o Safety D

¢ 4-Chloroaniline Safety D

e SAFETY DATA SHEET - 4-Chloroaniline. Sigma-Aldrich.

e SAFETY DATA SHEET - 4-Chloroaniline. Fisher Scientific.

e SAFETY DATA SHEET - N-(4-CHLOROPHENYL)-MALEIMIDE. Sigma-Aldrich.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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